Cas no 2411293-18-8 (Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate)

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate is a fluorosulfonylated benzoate derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a dimethylamino group and a fluorosulfonyloxy moiety, which enhance its reactivity as an electrophile or leaving group in nucleophilic substitution reactions. The ester functionality provides additional versatility for further derivatization. This compound is particularly valuable in the preparation of complex molecules due to its ability to introduce fluorosulfonyl groups, which can serve as precursors for sulfonamides or other sulfur-containing functionalities. Its stability under controlled conditions makes it suitable for use in multi-step synthetic routes.

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate structure

2411293-18-8 structure

Product Name:Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate

CAS No:2411293-18-8

MF:C₁₀H₁₂FNO₅S

MW:277.26938533783

CID:5357270

Update Time:2025-10-30

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate
- methyl 2-(dimethylamino)-5-[(fluorosulfonyl)oxy]benzoate
- Z3919181401
- Inchi： 1S/C10H12FNO5S/c1-12(2)9-5-4-7(17-18(11,14)15)6-8(9)10(13)16-3/h4-6H,1-3H3
- InChI Key： OZHRECNISFCUIJ-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1C=CC(=C(C(=O)OC)C=1)N(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 392
XLogP3: 2
Topological Polar Surface Area: 81.3

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7553829-1.0g	methyl 2-(dimethylamino)-5-[(fluorosulfonyl)oxy]benzoate	2411293-18-8	95.0%	1.0g	$0.0	2025-03-22

Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Additional information on Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate

Compound CAS No. 2411293-18-8: Methyl 2-(Dimethylamino)-5-Fluorosulfonyloxybenzoate

The Methyl 2-(dimethylamino)-5-fluorosulfonyloxybenzoate (CAS No. 2411293-18-8) is a synthetic organic compound characterized by its unique structural features and functional groups, including the N,N-dimethylamino moiety and the fluorosulfonyloxy substituent. This compound belongs to the class of aryl sulfonates, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic chemistry have highlighted its role as a versatile intermediate in the design of bioactive molecules, particularly in drug discovery programs targeting cancer and infectious diseases.

The synthesis of this compound involves a multi-step process that emphasizes control over steric and electronic effects. Researchers have optimized protocols using electrophilic fluorination and sulfonation techniques to enhance yield and purity. A notable study published in *Chemical Communications* (2023) demonstrated a novel approach using microwave-assisted chemistry to form the fluorosulfonyloxy group (-OSO₂F) with high efficiency, reducing reaction time by approximately 60% compared to conventional methods. This advancement underscores the compound’s utility in high-throughput screening platforms for drug development.

In pharmacological studies, the methyl ester group and the dimethylamino substituent